Cas no 896325-21-6 (2-({7-chloro-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-({7-chloro-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide
• CAS No: 896325-21-6
• MF: C₁₆H₁₃ClN₄O₃S
• MW: 376.817420721054
• CID: 6137063
• PubChem ID: 7259443
• Update Time: 2025-07-22

2-({7-chloro-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({7-chloro-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide
• Acetamide, 2-[(7-chloro-4-oxo-4H-pyrido[1,2-a]-1,3,5-triazin-2-yl)thio]-N-(3-methoxyphenyl)-
• 896325-21-6
• 2-(7-chloro-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide
• 2-((7-chloro-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)-N-(3-methoxyphenyl)acetamide
• F2543-0844
• 2-({7-chloro-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide
• AKOS024659206

• Inchi： 1S/C16H13ClN4O3S/c1-24-12-4-2-3-11(7-12)18-14(22)9-25-15-19-13-6-5-10(17)8-21(13)16(23)20-15/h2-8H,9H2,1H3,(H,18,22)
• InChI Key： VTOOHFGYILDLRQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1=NC(=O)N2C=C(Cl)C=CC2=N1

Computed Properties

• Exact Mass: 376.0396892g/mol
• Monoisotopic Mass: 376.0396892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 12.35±0.70(Predicted)

Additional information on 2-({7-chloro-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide

Introduction to 2-({7-chloro-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide and Its Significance in Modern Chemical Biology

Compound with the CAS number 896325-21-6 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel pharmaceutical agents. The compound, formally known as 2-({7-chloro-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide, has garnered attention due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its derivatives, and the latest research findings that underscore its significance in medicinal chemistry and drug discovery.

The molecular structure of this compound is characterized by a pyrido[1,2-a]triazine core, which is a heterocyclic scaffold that has been extensively studied for its pharmacological properties. The presence of a chloro group at the 7-position and a sulfanyl group at the 2-position of the triazine ring introduces additional functional diversity, making it a versatile intermediate for further chemical modifications. The N-(3-methoxyphenyl)acetamide moiety further enhances the compound's potential by providing a pharmacophore that can interact with biological targets.

In recent years, there has been a growing interest in pyrido[1,2-a]triazine derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that these compounds exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression. The specific arrangement of atoms in 2-({7-chloro-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide suggests that it may interfere with key signaling pathways that are aberrantly activated in tumor cells.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have been exploring various synthetic strategies to modify its structure while retaining or enhancing its biological activity. The sulfanyl group, in particular, has been identified as a critical feature for binding to specific protein targets. By leveraging computational modeling and high-throughput screening techniques, scientists have been able to identify analogs of this compound that show improved potency and selectivity.

The role of computational chemistry in the study of this compound cannot be overstated. Advanced computational methods have enabled researchers to predict the binding modes of 2-({7-chloro-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide to biological targets with remarkable accuracy. These insights have guided the design of new derivatives that are optimized for better pharmacokinetic properties. Additionally, computational studies have helped in understanding the metabolic pathways by which this compound is processed in vivo, providing valuable information for drug development.

In vitro studies have provided compelling evidence of the biological activity of this compound. For example, experiments have demonstrated its ability to inhibit the activity of certain kinases at concentrations that are comparable to or even lower than those required by existing drugs. This makes it a promising candidate for further development into a therapeutic agent. Furthermore, the compound has shown low toxicity profiles in preliminary assays, suggesting that it may be well-tolerated by patients if developed into a drug.

The synthesis of 2-({7-chloro-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide involves multiple steps that require careful optimization to ensure high yields and purity. Researchers have developed innovative synthetic routes that minimize side reactions and maximize efficiency. These advances in synthetic methodology have not only facilitated the production of this compound but also provided insights into how similar molecules can be synthesized on an industrial scale.

The impact of this compound on drug discovery extends beyond its direct application as a therapeutic agent. It serves as a valuable scaffold for developing new molecules with improved properties. By systematically modifying its structure, scientists can explore different pharmacological profiles and identify compounds that are better suited for treating specific diseases. This approach has already led to several promising candidates that are being evaluated in preclinical studies.

The integration of experimental data with computational modeling has been instrumental in advancing our understanding of this compound's behavior. By combining these two approaches, researchers can gain insights into both the molecular interactions and the broader biological context. This holistic view is essential for developing drugs that are not only effective but also safe and well-tolerated by patients.

The future prospects for 2-({7-chloro-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide are bright given its unique structural features and promising biological activity. As research continues to uncover new applications for pyrido[1,2-a]triazine derivatives, this compound is likely to play an increasingly important role in drug development. Its potential as a lead molecule for novel therapeutics underscores the importance of continued investment in chemical biology research.